Cas no 2361840-34-6 (1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 2361840-34-6
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5414239
• PubChem ID: 145908370
• Update Time: 2025-05-17

1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26574767
• Z2783610144
• 2361840-34-6
• 1-[4-(3-Ethyl-3-hydroxypiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C16H26N2O3/c1-3-14(19)17-10-6-13(7-11-17)15(20)18-9-5-8-16(21,4-2)12-18/h3,13,21H,1,4-12H2,2H3
• InChI Key： HYBZOPZOEZUUPD-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CCCC(CC)(O)C2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.0±50.0 °C(Predicted)
• pka: 14.59±0.20(Predicted)

Additional information on 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one

Comprehensive Overview of 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361840-34-6)

In the rapidly evolving field of pharmaceutical and chemical research, 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361840-34-6) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and carbonyl functional groups, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a wide range of possibilities for modification and optimization.

The compound's propen-1-one moiety is a key feature that has drawn attention in recent studies. This functional group is known for its reactivity, making it a valuable building block in synthetic chemistry. Additionally, the presence of a hydroxy group in the 3-Ethyl-3-hydroxy-1-piperidinyl segment enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications. These properties align with current trends in the industry, where there is a growing demand for compounds that can be easily modified to improve efficacy and reduce side effects.

One of the most frequently searched topics related to this compound is its potential role in central nervous system (CNS) drug development. Given the increasing prevalence of neurological disorders, researchers are exploring novel compounds like 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one for their ability to cross the blood-brain barrier and interact with specific receptors. This aligns with the broader industry focus on precision medicine and targeted therapies, which aim to tailor treatments to individual patient needs.

Another area of interest is the compound's potential application in cancer research. The piperidine ring is a common scaffold in many anticancer agents, and the addition of the carbonyl and propen-1-one groups could enhance its binding affinity to specific protein targets. This has led to a surge in searches for "piperidine derivatives in oncology" and "novel anticancer compounds," reflecting the growing curiosity about this molecule's therapeutic potential.

From a synthetic chemistry perspective, the compound's CAS No. 2361840-34-6 is often referenced in discussions about green chemistry and sustainable synthesis. As the industry moves toward more environmentally friendly practices, researchers are investigating ways to optimize the synthesis of complex molecules like this one. Questions such as "How to improve the yield of 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one?" and "What are the best catalysts for its production?" are becoming increasingly common in academic and industrial forums.

In conclusion, 1-[4-[(3-Ethyl-3-hydroxy-1-piperidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361840-34-6) represents a promising area of research with diverse applications in drug discovery, cancer therapy, and sustainable chemistry. Its unique structural features and potential therapeutic benefits make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.